Cas no 141187-73-7 (1,4-Benzenediol, 2-(dodecylthio)-5-[(6-nitro-2-benzothiazolyl)thio]-)

• Product Name: 1,4-Benzenediol, 2-(dodecylthio)-5-[(6-nitro-2-benzothiazolyl)thio]-
• CAS No: 141187-73-7
• MF: C₂₅H₃₂N₂O₄S₃
• MW: 520.727582931519
• CID: 1303152
• PubChem ID: 71343555
• Update Time: 2025-04-20

1,4-Benzenediol, 2-(dodecylthio)-5-[(6-nitro-2-benzothiazolyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(dodecylthio)-5-[(6-nitro-2-benzothiazolyl)thio]-
• 2-dodecylsulfanyl-5-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]benzene-1,4-diol
• 141187-73-7
• DTXSID20770132
• 2-(DODECYLSULFANYL)-5-[(6-NITRO-1,3-BENZOTHIAZOL-2-YL)SULFANYL]BENZENE-1,4-DIOL

• Inchi： 1S/C25H32N2O4S3/c1-2-3-4-5-6-7-8-9-10-11-14-32-23-16-21(29)24(17-20(23)28)34-25-26-19-13-12-18(27(30)31)15-22(19)33-25/h12-13,15-17,28-29H,2-11,14H2,1H3
• InChI Key： UFKJOBGIRGNJHY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1O)SC1=NC2C=CC(=CC=2S1)[N+](=O)[O-])O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 520.15266
• Monoisotopic Mass: 520.15242103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 96.49